Azanium;cobalt(2+);sulfate;hexahydrate

Specification

• CAS No.: 13586-38-4
• Molecular Formula: CoH20N2O14S2
• Molecular Weight: 281.13 g/mol
• IUPAC Name: azanium;cobalt(2+);sulfate;hexahydrate
• Standard InChI: InChI=1S/Co.H3N.H2O4S.6H2O/c;;1-5(2,3)4;;;;;;/h;1H3;(H2,1,2,3,4);6*1H2/q+2;;;;;;;;/p-1
• Standard InChI Key: HSLSOFCKGCPTPB-UHFFFAOYSA-M
• SMILES: [NH4+].O.O.O.O.O.O.[O-]S(=O)(=O)[O-].[Co+2]
• Canonical SMILES: [NH4+].O.O.O.O.O.O.[O-]S(=O)(=O)[O-].[Co+2]

Introduction

Chemical Identity and Nomenclature

Azanium;cobalt(2+);sulfate;hexahydrate is identified by the CAS number 13586-38-4 and represents a coordination compound with the molecular formula CoH20N2O14S2. This formula corresponds to (NH4)2Co(SO4)2·6H2O, indicating its structure contains ammonium ions, cobalt(II) ions, sulfate groups, and water molecules of crystallization. The compound has numerous synonyms in scientific literature, including:

• Cobalt(II) ammonium sulfate

• Ammonium cobalt(II) sulfate 6-hydrate

• Cobaltic ammonium sulfate hexahydrate

• Ammonium cobalt disulfate hexahydrate

• Cobaltous ammonium sulfate hexahydrate
  The IUPAC name "diazanium;cobalt(2+);disulfate;hydrate" technically describes the ionic components of this coordination compound, while "Azanium;cobalt(2+);sulfate;hexahydrate" specifies the precise hydration state.

Physical and Chemical Properties

Physical Characteristics

Azanium;cobalt(2+);sulfate;hexahydrate presents as a crystalline solid with a distinctive pink to red coloration, characteristic of many cobalt(II) compounds. The compound exhibits several notable physical properties that are summarized in Table 1.
Table 1: Physical Properties of Azanium;cobalt(2+);sulfate;hexahydrate

Property	Value
Molecular Weight	395.23 g/mol
Melting Point	120°C (decomposes)
Density	1.902 g/mL at 25°C
Physical Form	Crystalline
Color	Pink to red
Hygroscopicity	Hygroscopic
Exposure Limits	ACGIH: TWA 0.02 mg/m³
The compound is recognized for its characteristic appearance, which can serve as a preliminary identification marker in laboratory settings.

Solubility and Solution Behavior

The solubility behavior of Azanium;cobalt(2+);sulfate;hexahydrate follows patterns typical of transition metal sulfates. It is readily soluble in water while being insoluble in ethanol and other alcoholic solvents. This differential solubility is often utilized in purification procedures and synthetic applications. The compound's aqueous solutions exhibit the characteristic pink color associated with hydrated cobalt(II) ions.

Structural Characteristics

The structure of Azanium;cobalt(2+);sulfate;hexahydrate belongs to the family of double sulfates known as Tutton's salts. In this arrangement, the cobalt(II) ion is coordinated by six water molecules in an octahedral geometry, while the ammonium and sulfate ions occupy lattice positions. This structural configuration contributes to the compound's stability and physical properties.

Synthesis and Preparation

Laboratory Synthesis

Azanium;cobalt(2+);sulfate;hexahydrate can be synthesized through controlled reaction of cobalt(II) sulfate with ammonium sulfate in aqueous solution. The process typically involves:

• Dissolution of precise molar equivalents of cobalt(II) sulfate and ammonium sulfate in water

• Controlled evaporation of the solution to promote crystallization

• Isolation and purification of the pink-red crystals formed
  The synthesis must be conducted under carefully controlled conditions to ensure the correct stoichiometry and water content in the final product.

Industrial Production

For industrial applications, Azanium;cobalt(2+);sulfate;hexahydrate is produced through similar processes but at larger scales. The industrial synthesis often employs optimized conditions to maximize yield and purity while minimizing costs. Quality control measures ensure consistent product specifications, particularly for applications requiring high-purity materials.

Chemical Reactivity

Thermal Behavior

The thermal behavior of Azanium;cobalt(2+);sulfate;hexahydrate provides insight into its stability and phase transitions. When heated, the compound undergoes sequential dehydration:

• At temperatures around 41.5°C, the compound can transition to different hydration states

• Above 70°C, further dehydration occurs, potentially yielding monohydrate forms

• Above 250°C, the anhydrous form is produced

• At approximately 735°C, complete decomposition of the sulfate occurs
  These thermal transitions are important considerations for applications requiring thermal processing or stability.

Complexation Reactions

The cobalt(II) center in Azanium;cobalt(2+);sulfate;hexahydrate exhibits coordination chemistry typical of transition metals. In aqueous solutions, the hydrated cobalt(II) ion can participate in ligand exchange reactions, forming various coordination complexes depending on the nature and concentration of available ligands.

Redox Behavior

Cobalt compounds are known for their variable oxidation states, with cobalt(II) being relatively stable but capable of oxidation to cobalt(III) under appropriate conditions. The magnetic properties of Azanium;cobalt(2+);sulfate;hexahydrate, with magnetic moments around 4.75 B.M. at room temperature, reflect the d7 electronic configuration of high-spin cobalt(II).

Applications and Uses

Analytical Chemistry

In analytical chemistry, Azanium;cobalt(2+);sulfate;hexahydrate serves as:

• A spectroscopic standard for calibration and reference

• A source of cobalt(II) ions for qualitative and quantitative analysis

• A reagent in selective precipitation and separation procedures
  The compound's well-defined composition and stability make it suitable for standardization applications requiring precise cobalt content.

Industrial Applications

The industrial applications of Azanium;cobalt(2+);sulfate;hexahydrate are diverse and include:

• Electroplating processes for cobalt deposition

• Catalyst preparation for various organic and inorganic reactions

• Ceramic production, particularly for pigments and specialized formulations

• Preparation of other cobalt compounds and materials

Research and Development

In research settings, Azanium;cobalt(2+);sulfate;hexahydrate finds application as:

• A starting material for the synthesis of complex cobalt compounds

• A catalyst for investigating reaction mechanisms

• A reference compound for spectroscopic studies

• A source of cobalt for biochemical investigations

Biological Activity and Toxicology

Toxicological Considerations

As with many transition metal compounds, Azanium;cobalt(2+);sulfate;hexahydrate presents certain toxicological concerns. The American Conference of Governmental Industrial Hygienists (ACGIH) has established a Time-Weighted Average (TWA) exposure limit of 0.02 mg/m³ for cobalt compounds, reflecting potential respiratory and other health concerns associated with prolonged exposure.
Table 2: Safety and Handling Considerations for Azanium;cobalt(2+);sulfate;hexahydrate

Safety Aspect	Recommendation
Personal Protection	Use of appropriate gloves, eye protection, and respiratory equipment when handling
Storage	Store in tightly closed containers in a cool, dry place
Incompatibilities	Avoid strong oxidizing agents and strong bases
Exposure Control	Maintain workplace concentrations below the ACGIH TWA of 0.02 mg/m³
Disposal	Follow local regulations for hazardous waste disposal
Proper handling procedures should be followed to minimize exposure and environmental impact.

Pharmaceutical Applications

The pharmaceutical industry utilizes Azanium;cobalt(2+);sulfate;hexahydrate as an intermediate in the synthesis of certain pharmaceutical compounds. The precise control of cobalt content and reactivity makes this compound suitable for specialized pharmaceutical applications requiring cobalt incorporation or catalysis.

Structural Comparisons with Related Compounds

Hydration States

The hexahydrate form of ammonium cobalt(II) sulfate represents one of several possible hydration states. Related compounds include:

• The heptahydrate form (CoSO4·7H2O), which crystallizes from aqueous solutions and is isomorphous with FeSO4·7H2O

• The monohydrate form, which forms above 70°C

• The anhydrous form, which is produced above 250°C
  These various hydration states exhibit different physical properties, crystal structures, and thermal stability.

Comparison with Other Double Sulfates

Azanium;cobalt(2+);sulfate;hexahydrate belongs to the Tutton's salt family, which includes numerous double sulfates of the general formula M2M'(SO4)2·6H2O, where M is a monovalent cation and M' is a divalent metal. Comparative studies within this family provide insights into the effects of the central metal ion on properties such as:

• Crystal structure and lattice parameters

• Color and spectroscopic characteristics

• Thermal stability and decomposition pathways

• Magnetic properties and electronic structure

Future Research Directions

Advanced Materials Development

Current research involving Azanium;cobalt(2+);sulfate;hexahydrate includes:

• Development of novel catalytic systems utilizing the redox properties of cobalt

• Investigation of controlled thermal decomposition pathways for producing cobalt-containing nanomaterials

• Exploration of doped materials incorporating cobalt centers for enhanced functional properties

Analytical Applications

Advances in analytical techniques continue to find new applications for standard compounds like Azanium;cobalt(2+);sulfate;hexahydrate, particularly in:

• Calibration of modern spectroscopic instruments

• Development of reference materials for environmental monitoring

• Establishment of analytical protocols for cobalt determination in complex matrices